Cas no 2034276-59-8 (2-hydroxy-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)pyridine-3-carboxamide)

• Product Name: 2-hydroxy-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)pyridine-3-carboxamide
• CAS No: 2034276-59-8
• MF: C₁₄H₁₄N₄O₃
• MW: 286.285962581635
• CID: 5348239
• Update Time: 2025-06-14

2-hydroxy-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)nicotinamide
• 2-oxo-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)-1H-pyridine-3-carboxamide
• 2-hydroxy-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)pyridine-3-carboxamide

• Inchi： 1S/C14H14N4O3/c19-12-7-8-6-9(3-4-11(8)17-18-12)16-14(21)10-2-1-5-15-13(10)20/h1-2,5,7,9H,3-4,6H2,(H,15,20)(H,16,21)(H,18,19)
• InChI Key： HLTDWFLCYMYXJR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CNC1=O)NC1CC2=CC(NN=C2CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 643
• XLogP3: -0.5
• Topological Polar Surface Area: 99.7

Additional information on 2-hydroxy-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)pyridine-3-carboxamide

Research Update on 2-hydroxy-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)pyridine-3-carboxamide (CAS: 2034276-59-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of small-molecule inhibitors targeting key enzymatic pathways. Among these, the compound 2-hydroxy-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)pyridine-3-carboxamide (CAS: 2034276-59-8) has emerged as a promising candidate for further investigation. This research brief synthesizes the latest findings on this compound, focusing on its structural characteristics, biological activity, and potential therapeutic applications.

The compound, identified by its CAS number 2034276-59-8, belongs to a class of cinnoline derivatives known for their diverse pharmacological properties. Recent studies have elucidated its mechanism of action as a selective inhibitor of certain kinases involved in inflammatory and oncogenic pathways. Structural analysis reveals that the pyridine-3-carboxamide moiety plays a critical role in binding to the ATP pocket of target kinases, while the cinnolin-6-yl group enhances specificity and potency.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating kinase activity, with notable effects on cell proliferation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-hydroxy-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)pyridine-3-carboxamide exhibited significant inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for anticancer drug development.

Further investigations have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development. However, challenges such as off-target effects and potential toxicity require additional optimization and validation.

In conclusion, 2-hydroxy-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)pyridine-3-carboxamide (CAS: 2034276-59-8) represents a promising avenue for therapeutic intervention, particularly in oncology and inflammatory diseases. Ongoing research aims to refine its selectivity and efficacy, paving the way for future clinical trials. This brief underscores the importance of continued exploration of this compound and its derivatives in the context of targeted drug discovery.